Cas no 19222-23-2 (1H-Isoindol-1-one, 2,3-dihydro-3-methylene-)

1H-Isoindol-1-one, 2,3-dihydro-3-methylene-, is a versatile heterocyclic compound characterized by its reactive methylene group and fused isoindolone structure. This scaffold is of significant interest in organic synthesis and pharmaceutical research due to its potential as a building block for bioactive molecules. The compound's unsaturated lactam moiety enables diverse functionalization, making it valuable for constructing complex molecular architectures. Its stability under standard conditions and compatibility with various reaction conditions further enhance its utility in medicinal chemistry and material science applications. Researchers appreciate its well-defined reactivity profile, which facilitates controlled modifications for targeted applications. The compound's structural features contribute to its role as a key intermediate in the development of novel therapeutic agents and functional materials.
1H-Isoindol-1-one, 2,3-dihydro-3-methylene- structure
19222-23-2 structure
Product Name:1H-Isoindol-1-one, 2,3-dihydro-3-methylene-
CAS No:19222-23-2
MF:C9H7NO
MW:145.157982110977
MDL:MFCD24549297
CID:3856351
PubChem ID:14057233
Update Time:2025-11-02

1H-Isoindol-1-one, 2,3-dihydro-3-methylene- Chemical and Physical Properties

Names and Identifiers

    • 1H-Isoindol-1-one, 2,3-dihydro-3-methylene-
    • 2,3-dihydro-3-methylidene-1H-isoindol-1-one
    • 3-METHYLENE ISOINDOLIN-1-ONE
    • 3-methylene-isoindol-1-one
    • 3-methylideneisoindol-1-one
    • 19222-23-2
    • SCHEMBL1041698
    • 3-methylene-1-isoindolinone
    • 3-methyleneisoindolin-1-one
    • MDL： MFCD24549297
    • Inchi： 1S/C9H7NO/c1-6-7-4-2-3-5-8(7)9(11)10-6/h2-5H,1H2,(H,10,11)
    • InChI Key： WOASUPWBFMXCNJ-UHFFFAOYSA-N
    • SMILES： O=C1C2C=CC=CC=2C(=C)N1

Computed Properties

  • Exact Mass: 145.052763847g/mol
  • Monoisotopic Mass: 145.052763847g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 29.1Ų

1H-Isoindol-1-one, 2,3-dihydro-3-methylene- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1003194-5g
2,3-dihydro-3-methylidene-1H-isoindol-1-one
 19222-23-2 95%
5g
 $1000 2024-07-24

1H-Isoindol-1-one, 2,3-dihydro-3-methylene- Production Method

Production Method 1

2142-70-3 2142-70-3
19222-23-2 19222-23-2
91054-33-0 91054-33-0
Reaction Conditions
1.1 Catalysts: Tetrabutylammonium iodide Solvents: Dimethylformamide ,  tert-Butanol ,  Water ;  24 h, 110 °C
Reference
A Serendipitous One-Pot Cyanation/Hydrolysis/Enamide Formation: Direct Access to 3-Methyleneisoindolin-1-ones
Banik, Trisha; Kaliappan, Krishna P., Chemistry - A European Journal, 2021, 27(2), 628-633

1H-Isoindol-1-one, 2,3-dihydro-3-methylene- Raw materials

1H-Isoindol-1-one, 2,3-dihydro-3-methylene- Preparation Products

1H-Isoindol-1-one, 2,3-dihydro-3-methylene- Related Literature

Related Categories

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